3-Isopropoxy-4-(methylthio)phenol

• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: 4-methylsulfanyl-3-propan-2-yloxyphenol
• InChI: InChI=1S/C10H14O2S/c1-7(2)12-9-6-8(11)4-5-10(9)13-3/h4-7,11H,1-3H3
• InChI Key: BJORQYDJYOWPOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)O)SC

Description

3-Isopropoxy-4-(methylthio)phenol is a substituted phenol derivative featuring a methylthio (-SCH₃) group at the para position and an isopropoxy (-OCH(CH₃)₂) group at the meta position. Substituted phenols are critical in biological signaling, agrochemicals, and material science due to their tunable electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Isopropoxy-4-(methylthio)phenol typically involves several steps, including hydroxyl protection, bromine substitution, etherification, and deprotection. One common method starts with p-methyl phenol as the raw material. The steps are as follows:

Hydroxyl Protection: The hydroxyl group of p-methyl phenol is protected to prevent unwanted reactions.

Bromine Substitution: Bromine is introduced to the protected phenol to form a bromo derivative.

Etherification: The bromo derivative undergoes etherification with isopropoxide ethanol to introduce the isopropoxy group.

Deprotection: The protecting group is removed to yield the final product, 3-Isopropoxy-4-(methylthio)phenol.

Industrial Production Methods

Industrial production methods for 3-Isopropoxy-4-(methylthio)phenol are designed to be cost-effective and scalable. These methods often involve optimizing reaction conditions to achieve high yields and purity. The use of low-cost raw materials and solvents, as well as mild reaction conditions, are key factors in industrial synthesis .

Chemical Reactions Analysis

Types of Reactions

3-Isopropoxy-4-(methylthio)phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the methylthio group to a thiol group.

Substitution: The phenolic hydroxyl group can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for etherification or esterification reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce various ethers or esters .

Scientific Research Applications

3-Isopropoxy-4-(methylthio)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Isopropoxy-4-(methylthio)phenol involves its interaction with molecular targets such as enzymes and receptors. The phenolic hydroxyl group can form hydrogen bonds with active sites, while the isopropoxy and methylthio groups can modulate the compound’s hydrophobicity and electronic properties. These interactions can influence the compound’s biological activity and efficacy .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-Isopropoxy-4-(methylthio)phenol with structurally related phenols:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
3-Isopropoxy-4-(methylthio)phenol	3-OCH(CH₃)₂, 4-SCH₃	C₁₀H₁₄O₂S	~210.28*	Not available	Hypothetical: Likely higher lipophilicity due to bulky isopropoxy group
4-(Methylthio)phenol	4-SCH₃	C₇H₈OS	140.20	1073-72-9	Role in plant-pollinator interactions; lower volatility
2-(Methylthio)phenol	2-SCH₃	C₇H₈OS	140.20	1073-29-6	Ortho substitution may reduce stability compared to para analogs
3,5-Dimethyl-4-(methylthio)phenyl methylcarbamate	3,5-CH₃, 4-SCH₃, methylcarbamate	C₁₂H₁₅NO₂S	237.32	2032-65-7	Pesticidal activity (Mercaptodimethur); carbamate enhances bioactivity
2-Hydroxy-6-methylacetophenone	2-OH, 6-CH₃, acetyl	C₉H₁₀O₂	150.18	Not provided	Floral volatile in pollinator attraction

*Calculated molecular weight based on substituent addition to phenol backbone.

Key Observations:

• Substituent Position: The para-methylthio group in 4-(methylthio)phenol (CAS 1073-72-9) enhances its role in biological signaling, as seen in Caladenia flowers .
• Lipophilicity : The isopropoxy group increases lipophilicity, which could enhance membrane permeability in agrochemical applications, as seen in methylcarbamate derivatives like Mercaptodimethur .

Role in Pollinator Attraction

• 4-(Methylthio)phenol Analogs: In Caladenia crebra, 4-(methylthio)phenol derivatives are critical for sexually deceiving male wasp pollinators. Substituent specificity (e.g., hydroxyl vs. methylthio) determines pollinator species selectivity .
• Hypothetical Impact of Isopropoxy Group: The bulky isopropoxy group in 3-Isopropoxy-4-(methylthio)phenol might reduce volatility, limiting its efficacy as a floral volatile. However, increased stability could make it suitable for controlled-release formulations in pesticides .

Agrochemical Potential

• Mercaptodimethur (CAS 2032-65-7): A methylcarbamate derivative of 4-(methylthio)phenol, this compound exhibits insecticidal properties by inhibiting acetylcholinesterase. The carbamate group enhances binding affinity to enzyme active sites .
• Comparative Efficacy: Introducing an isopropoxy group in 3-Isopropoxy-4-(methylthio)phenol could sterically hinder enzyme interactions, reducing pesticidal activity compared to Mercaptodimethur. However, synergistic effects with other substituents warrant further study.